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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antimicrobial and antibiofilm

properties of 7-Hydroxyindole, a promising indole derivative. The following sections detail its

activity against clinically relevant pathogens, outline detailed protocols for its evaluation, and

visualize its mechanism of action and experimental workflows. This information is intended to

guide researchers in exploring the therapeutic potential of 7-Hydroxyindole and similar

compounds.

Antimicrobial and Antibiofilm Activity of 7-
Hydroxyindole
7-Hydroxyindole has demonstrated significant antimicrobial and, most notably, potent

antibiofilm activity against a range of bacteria. Its efficacy is particularly pronounced against

Gram-negative pathogens such as extensively drug-resistant Acinetobacter baumannii

(XDRAB) and enterohemorrhagic Escherichia coli (EHEC).

Summary of Quantitative Data
The following tables summarize the key quantitative data on the antimicrobial and antibiofilm

activities of 7-Hydroxyindole against various bacterial strains.
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Table 1: Antimicrobial Activity of 7-Hydroxyindole against Acinetobacter baumannii

Compound Bacterial Strain
Minimum Inhibitory
Concentration
(MIC) (µg/mL)

Reference

7-Hydroxyindole

Extensively Drug-

Resistant A.

baumannii (XDRAB)

512 [1][2]

Table 2: Antibiofilm Activity of 7-Hydroxyindole
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Compound
Bacterial
Strain

Biofilm
Inhibition

Mature
Biofilm
Eradication

Synergistic
Effects

Reference

7-

Hydroxyindol

e

Extensively

Drug-

Resistant A.

baumannii

(XDRAB)

Potent

inhibitor, even

at sub-

inhibitory

concentration

s (1/64 of

MIC).[1][2][3]

Effective at

eradicating

mature

biofilms.[1][3]

Strong

synergistic

activities with

carbapenems

or β-lactam-

β-lactamase

inhibitor

combinations.

[1][3]

[1][2][3][4]

7-

Hydroxyindol

e

Enterohemorr

hagic E. coli

O157:H7

(EHEC)

27-fold

decrease in

biofilm

formation.[5]

[6]

Not specified Not specified [5][6]

7-

Hydroxyindol

e

E. coli K-12

8-fold

decrease in

biofilm

formation.[5]

Not specified Not specified [5]

7-

Hydroxyindol

e

Pseudomona

s aeruginosa

PAO1

Stimulates

biofilm

formation

(twofold

increase).[5]

[7]

Not specified Not specified [5][7]

Mechanism of Action: Quorum Sensing Inhibition
In Acinetobacter baumannii, 7-Hydroxyindole has been shown to interfere with the quorum

sensing (QS) system, a critical regulatory pathway for biofilm formation and virulence.[2]

Specifically, it downregulates the expression of the abaI and abaR genes.[1][2] The abaI gene

encodes for the autoinducer synthase, which produces the signaling molecules, while the abaR
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gene encodes for the receptor that binds to these molecules to regulate gene expression.[1] By

inhibiting these key components, 7-Hydroxyindole disrupts bacterial communication, leading

to reduced biofilm formation and virulence.[1]
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7-Hydroxyindole Mechanism of Action in A. baumannii

Quorum Sensing System

Bacterial Phenotype

7-Hydroxyindole

abaI gene
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MIC Determination Workflow
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Biofilm Assay Workflow

Inhibition Assay

Eradication Assay

Inoculate bacteria with
7-Hydroxyindole
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Wash to remove
planktonic cells
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Quantify Absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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